(Z)-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(o-tolyl)acrylamide
CAS No.: 2035005-02-6
Cat. No.: VC6682705
Molecular Formula: C17H16N4O3
Molecular Weight: 324.34
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2035005-02-6 |
|---|---|
| Molecular Formula | C17H16N4O3 |
| Molecular Weight | 324.34 |
| IUPAC Name | (Z)-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(2-methylphenyl)prop-2-enamide |
| Standard InChI | InChI=1S/C17H16N4O3/c1-11-5-3-4-6-13(11)7-8-15(22)18-10-16-19-17(21-24-16)14-9-12(2)23-20-14/h3-9H,10H2,1-2H3,(H,18,22)/b8-7- |
| Standard InChI Key | KJTVOIFERZOZOG-FPLPWBNLSA-N |
| SMILES | CC1=CC=CC=C1C=CC(=O)NCC2=NC(=NO2)C3=NOC(=C3)C |
Introduction
The compound (Z)-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(o-tolyl)acrylamide is a complex organic molecule that incorporates multiple heterocyclic rings, including an isoxazole and an oxadiazole ring, along with an acrylamide moiety. This compound is part of a broader class of heterocyclic compounds known for their diverse biological activities and potential applications in pharmaceuticals and materials science.
Synthesis and Preparation
The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole and isoxazole rings, followed by the attachment of the acrylamide moiety. Common methods involve condensation reactions and the use of appropriate reagents to form the desired heterocyclic structures.
Biological and Chemical Activities
While specific data on the biological activity of (Z)-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(o-tolyl)acrylamide is not available in the search results, compounds with similar structures have shown potential in various biological assays, including antimicrobial and antifungal activities . The presence of multiple heterocyclic rings often contributes to these compounds' ability to interact with biological targets.
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